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For Researchers, Scientists, and Drug Development Professionals

Introduction

Noformicin is a naturally occurring antiviral and antimicrobial agent produced by Nocardia
formica.[1] Its unique chemical structure, containing a pyrrolidine ring and an amidine functional
group, suggests potential for development as a molecular probe to investigate specific
biological pathways.[2] While the precise mechanism of action of noformicin is not extensively
characterized in publicly available literature, its structural features present opportunities for
targeted interactions with biological macromolecules.

These application notes provide a framework for utilizing noformicin as a molecular probe for
target identification and pathway elucidation. The protocols outlined below are based on
established methodologies for the development and application of natural product-derived
molecular probes.[3][4][5]

Physicochemical Properties of Noformicin

A comprehensive understanding of the physicochemical properties of noformicin is essential
for its application as a molecular probe.
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Property Value Reference
Molecular Formula CsH1sNs0
Molecular Weight 197.24 g/mol

(2S)-5-amino-N-(3-amino-3-
IUPAC Name iminopropyl)-3,4-dihydro-2H-

pyrrole-2-carboxamide

CAS Number 155-38-4

Known Biological Activity Antiviral, Antimicrobial

Proposed Mechanism of Action and Potential
Targets

The chemical structure of noformicin provides clues to its potential molecular targets. The
presence of the amidine group, a strong base that is protonated at physiological pH, suggests
that noformicin may act as a mimic of arginine or other cationic amino acids. This could lead
to interactions with:

» Arginine-binding proteins: Enzymes and receptors that recognize and bind arginine.

e Enzymes involved in polyamine biosynthesis: Polyamines are crucial for cell growth and
proliferation, and their biosynthetic pathways often involve arginine and related metabolites.

 RNA or DNA: The cationic nature of noformicin could facilitate interactions with negatively
charged nucleic acids.

The following diagram illustrates a hypothetical signaling pathway that could be investigated
using a noformicin-based probe, assuming it targets an arginine-dependent enzyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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